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Compound of Interest

Compound Name: ZK112993

Cat. No.: B1684393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of ZK112993, a progesterone

receptor antagonist, in common laboratory solvents. It includes recommended procedures for

preparing stock solutions and a summary of its mechanism of action within the progesterone

receptor signaling pathway.

ZK112993: A Profile
ZK112993 is a synthetic steroid that functions as a competitive antagonist of the progesterone

receptor (PR). It is classified as a Type II progesterone antagonist, similar to RU486.[1] This

class of antagonists allows the progesterone receptor to bind to DNA but prevents the

recruitment of coactivators, thereby inhibiting the transcription of progesterone-responsive

genes.[1] Understanding the solubility of this compound is critical for its effective use in in vitro

and in vivo studies.

Solubility of ZK112993
While specific quantitative solubility data for ZK112993 is not readily available in public

literature, its structural similarity to other progesterone receptor modulators allows for informed

recommendations on suitable solvents. Progesterone and other antagonists are generally

soluble in organic solvents.

Table 1: Recommended Solvents for ZK112993
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Solvent
Recommended Starting
Concentration

Notes

Dimethyl Sulfoxide (DMSO) ≥ 10 mM

Common solvent for preparing

high-concentration stock

solutions for in vitro assays.

Ethanol ≥ 10 mM

Suitable for both in vitro and,

with caution, in vivo studies.

May require warming.

Methanol Not broadly recommended

Can be used for analytical

purposes but is generally more

toxic than ethanol for cell-

based assays.

Water Insoluble

ZK112993 is a hydrophobic

molecule and is not expected

to be soluble in aqueous

solutions.

Phosphate-Buffered Saline

(PBS)
Insoluble

Not a suitable solvent for initial

stock solution preparation.

Dilution of organic stock into

PBS should be done with care

to avoid precipitation.

Experimental Protocol: Preparation of ZK112993
Stock Solution
This protocol outlines a general procedure for preparing a stock solution of ZK112993. It is

recommended to perform a small-scale solubility test before preparing a large batch.

Materials:

ZK112993 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol
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Sterile, conical-bottom polypropylene or glass vials

Vortex mixer

Water bath or heating block (optional)

Inert gas (e.g., argon or nitrogen) (optional, to prolong stability)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ZK112993 powder in a

sterile vial.

Adding the Solvent: Add the appropriate volume of DMSO or ethanol to the vial to achieve

the desired stock concentration (e.g., for a 10 mM stock of ZK112993 with a molecular

weight of 428.58 g/mol , add 233.3 µL of solvent per 1 mg of compound).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Gentle warming (to 37°C) can also aid in dissolution. Avoid excessive heat, which could

degrade the compound.

Sterilization (for cell-based assays): If required, filter the stock solution through a 0.22 µm

syringe filter compatible with the chosen solvent (e.g., PTFE for organic solvents).

Storage:

For long-term storage, it is recommended to overlay the solution with an inert gas to

minimize oxidation.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.
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Note on Aqueous Solutions: To prepare working solutions for cell culture experiments, the

concentrated organic stock solution should be serially diluted in the aqueous culture medium. It

is crucial to add the stock solution to the medium while vortexing to ensure rapid and even

dispersion and to prevent precipitation. The final concentration of the organic solvent in the

culture medium should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.

Mechanism of Action: Progesterone Receptor
Signaling Pathway
ZK112993 exerts its effects by antagonizing the progesterone receptor. The binding of

progesterone to its receptor initiates a signaling cascade that regulates gene expression. As a

Type II antagonist, ZK112993 allows the receptor to bind to progesterone response elements

(PREs) on the DNA but blocks the subsequent transcriptional activation. This leads to the

inhibition of progesterone-mediated cellular responses. Progesterone receptor signaling is

known to interact with other pathways, such as the Wnt and RANKL signaling pathways.[2]
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Caption: Mechanism of ZK112993 as a Progesterone Receptor Antagonist.

Experimental Workflow: In Vitro Assay Preparation
The following diagram illustrates a typical workflow for preparing ZK112993 for use in an in

vitro cell-based assay.
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Caption: Workflow for preparing ZK112993 for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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